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Compound of Interest

Compound Name: Tetradecanenitrile

Cat. No.: B7770629

Introduction: The Rise of Nitriles in Perfumery

For decades, the perfumer's palette has been dominated by traditional chemical families:
esters, aldehydes, and alcohols. However, the search for novel olfactory experiences and
enhanced performance has led to the exploration of less conventional molecules. Among
these, nitriles have emerged as a versatile and valuable class of fragrance ingredients. Their
inherent stability, particularly in challenging bases like soap, and their often unique and
powerful odor profiles, make them a compelling choice for the modern formulator.

This guide provides a detailed technical overview of Tetradecanenitrile, also known as
Myristonitrile, a long-chain aliphatic nitrile with significant potential in fragrance formulation. We
will explore its chemical and physical properties, olfactory characteristics, and provide
comprehensive application notes and protocols for its effective use in a variety of fragrance
applications.

Unveiling Tetradecanenitrile: A Profile

Tetradecanenitrile (C14aH27N) is a saturated fatty nitrile with a linear chain of 14 carbon atoms.
[1][2] This structure imparts low volatility, a key characteristic for fragrance longevity.
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Property Value Source

Chemical Name Tetradecanenitrile [1112]

Myristonitrile, 1-
Synonyms ) ) o [1112]
Cyanotridecane, Myristyl nitrile

CAS Number 629-63-0 [1][2]

Molecular Formula Ci4H27N [1][2]

Molecular Weight 209.37 g/mol [1]
Colorless to pale yellow liquid

Appearance , [1]
or solid

] Fresh, clean, orange flower,
Odor Profile [3]
green, wet

Volatility Low [1]

- Insoluble in water; soluble in
Solubility _ [1]
organic solvents

The Olfactive Signature of Tetradecanenitrile

The odor of Tetradecanenitrile is best described as having a fresh, clean, and slightly floral
character with green and agueous nuances.[3] Its profile is not overwhelmingly powerful on its
own but rather acts as a sophisticated modifier and enhancer within a fragrance composition.
The nitrile functional group can sometimes impart a subtle metallic or waxy undertone, a
characteristic feature of many aliphatic nitriles used in perfumery.

When evaluated in a 10% solution in a neutral solvent like dipropylene glycol (DPG), its
multifaceted character becomes more apparent, revealing delicate orange flower and wet,
green facets.[3] This complexity allows it to bridge and enhance a variety of fragrance families.

Applications in Fragrance Formulation

The unique properties of Tetradecanenitrile lend it to a wide range of applications in the
fragrance industry.
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Role as a Fixative and Base Note Enhancer

A fixative in perfumery is a substance that slows down the evaporation rate of more volatile
fragrance components, thereby increasing the longevity of the scent on the skin or in a product.
[4][5] Due to its high molecular weight and low volatility, Tetradecanenitrile exhibits excellent
fixative properties. It can anchor lighter, more fleeting top and middle notes, allowing the
fragrance to evolve more slowly and maintain its intended character for a longer duration.
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Modifier in Floral and Citrus Accords

The "fresh clean orangeflower green wet" character of Tetradecanenitrile makes it an
excellent modifier for both floral and citrus fragrances.[3]
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 In Floral Compositions: It can enhance the freshness and dewy quality of white floral notes
like jasmine, lily of the valley, and orange blossom. It can also provide a modern, clean facet
to more traditional floral bouquets.

 In Citrus Compositions: Tetradecanenitrile can extend the often-fleeting top notes of citrus
ingredients like bergamot, lemon, and grapefruit. Its subtle complexity can also add a unique,
non-foody depth to citrus accords, moving them away from simple freshness and towards a
more sophisticated fragrance profile.

Application in Alkaline Media

One of the most significant advantages of nitriles in perfumery is their exceptional chemical
stability, especially in alkaline environments where aldehydes and some esters can be prone to
degradation.[6][7] This makes Tetradecanenitrile an ideal candidate for use in:

e Soaps (Bar and Liquid): It can help maintain the integrity of the fragrance throughout the
saponification process and the shelf life of the product.

o Detergents and Cleaners: Its stability ensures a consistent and pleasant scent experience in
various household products.

Recommended Usage Levels

The optimal concentration of Tetradecanenitrile will vary depending on the desired effect and
the specific formulation. The following are general guidelines:
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Recommended
Application Concentration in Notes
Fragrance Concentrate (%)

Can be used at higher levels
for specific effects, but
) moderation is key to avoid a
Fine Fragrance (Eau de ) o
) 0.1-2.0% dominant nitrile character. A

Parfum, Eau de Toilette) ) ]
95th percentile concentration
in fine fragrance has been

reported as 0.100%.[1]

Provides a clean background

Personal Care (Lotions, note and enhances the
0.5-5.0% ]
Creams) longevity of other fragrance
components.

Higher concentrations can be

used to overcome the

Soaps and Detergents 1.0-10.0%
harshness of the base and to
ensure a lasting scent.
Its low volatility is
] advantageous for a slow and
Candles and Air Fresheners 2.0-15.0%

consistent release of

fragrance.

It is important to note that these are starting points, and sensory evaluation is crucial to
determine the ideal concentration for a specific product.[6]

Formulation Protocols
Solubility and Solvents

Tetradecanenitrile is soluble in common fragrance solvents such as ethanol, dipropylene
glycol (DPG), and isopropyl myristate (IPM). For ease of handling, especially if it is in a solid or
semi-solid state at room temperature, it is recommended to gently warm it until it becomes a
mobile liquid before incorporation into a blend.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/629-63-0.pdf
https://parfums-de-grasse.com/fr/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
https://www.benchchem.com/product/b7770629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tetradecanenitrile
(Solid/Semi-Solid)

Gently Warm
(e.g., water bath)

Add to Solvent
(DPG, IPM, Ethanol)

Click to download full resolution via product page

General Incorporation Protocol

o Preparation: If Tetradecanenitrile is in a solid or semi-solid form, gently warm the container
in a water bath until it becomes a clear, mobile liquid.

 Dilution (Optional): For precise dosing and evaluation, it can be beneficial to create a 10% or
20% dilution of Tetradecanenitrile in a suitable solvent like DPG or ethanol.
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Blending: Add the liquid Tetradecanenitrile or its dilution to the fragrance concentrate at the
desired concentration. It is generally recommended to add it during the blending of the
middle or base notes to allow for proper integration.

Homogenization: Ensure the mixture is thoroughly homogenized by stirring or agitation.

Maturation: Allow the final fragrance concentrate to mature for a period of 24 to 72 hours
before evaluating the final scent profile and incorporating it into the product base. This allows
the different fragrance molecules to synergize.

Protocol for Incorporation into an Emulsion
(Lotion/Cream)

Prepare the Fragrance Concentrate: Blend Tetradecanenitrile with other fragrance oils as
per the desired formulation.

Prepare the Emulsion: Create the oil-in-water or water-in-oil emulsion according to your
standard manufacturing procedure.

Cool Down Phase: During the cool-down phase of the emulsion, typically below 40°C, add
the fragrance concentrate slowly while stirring continuously. This prevents shocking the
emulsion and ensures even distribution of the fragrance.

Homogenization: Gently homogenize the final product to ensure the fragrance is uniformly
dispersed.

Stability Testing: Conduct stability tests on the final product to ensure the fragrance does not
cause any phase separation, discoloration, or other undesirable effects.

Stability and Safety
Stability Profile

As a saturated aliphatic nitrile, Tetradecanenitrile is chemically very stable. It is resistant to

oxidation and hydrolysis under normal storage conditions. Its stability in alkaline media makes it

particularly suitable for soap and detergent applications. However, as with all fragrance
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ingredients, it is recommended to store it in a cool, dark place in a tightly sealed container to
prevent any potential degradation over time.

Safety and Regulatory Status

The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment for
"myristo nitrile" and concluded that it is not a concern for skin sensitization under the current
declared levels of use.[2] It is also listed on the International Fragrance Association (IFRA)
transparency list, indicating its use as a fragrance ingredient.[8] As with all fragrance materials,
it is the responsibility of the formulator to ensure that the final product complies with all relevant
regulatory guidelines and safety standards, such as those set by IFRA.

Conclusion

Tetradecanenitrile is a valuable and versatile ingredient in the modern perfumer's palette. Its
unique olfactory profile, combined with its excellent stability and fixative properties, allows for
the creation of innovative and long-lasting fragrances across a wide range of product
categories. By understanding its characteristics and following the appropriate formulation
protocols, researchers, scientists, and fragrance development professionals can effectively
leverage the potential of this intriguing molecule to enhance their creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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